
Spectroscopic data of Pinocarveol (NMR, IR, MS)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Pinocarveol

CAS No.: 5947-36-4

Cat. No.: B3416095
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An In-Depth Technical Guide to the Spectroscopic Characterization of Pinocarveol

Introduction
Pinocarveol, a bicyclic monoterpenoid alcohol with the chemical formula C₁₀H₁₆O, is a

significant constituent of various essential oils derived from plants like Eucalyptus globulus and

Picea abies.[1] It exists primarily as two stereoisomers, cis- and trans-pinocarveol,
distinguished by the spatial arrangement of the hydroxyl group relative to the molecule's

methylene bridge.[1] As a key component in fragrances and a potential bioactive compound, its

unambiguous identification and structural verification are paramount for quality control and

research applications.[2]

This guide provides a comprehensive analysis of the core spectroscopic techniques—Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—used for the

structural elucidation of pinocarveol. From the perspective of a Senior Application Scientist,

we will not only present the reference data but also delve into the causality behind the spectral

features, offering insights into experimental design and data interpretation.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:
Mapping the Molecular Architecture
NMR spectroscopy is the most powerful technique for determining the detailed three-

dimensional structure of organic molecules like pinocarveol. By probing the magnetic

properties of atomic nuclei (primarily ¹H and ¹³C), NMR provides precise information about the

chemical environment, connectivity, and stereochemistry of the atoms within the molecule.

Experimental Protocol: NMR Sample Preparation and
Analysis
The quality of NMR data is directly dependent on meticulous sample preparation. The following

protocol ensures high-resolution spectra suitable for structural elucidation.

Objective: To prepare a pinocarveol sample for ¹H and ¹³C NMR analysis.

Materials:

Pinocarveol sample (5-10 mg)

Deuterated chloroform (CDCl₃)

NMR tube (5 mm, high precision)

Pipette and vial

Methodology:

Sample Weighing: Accurately weigh approximately 5-10 mg of the purified pinocarveol
sample into a clean, dry vial.

Solvent Addition: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) to the vial.

CDCl₃ is a standard choice as it dissolves a wide range of organic compounds and its

deuterium signal provides a stable lock frequency for the spectrometer. Its residual proton

signal at ~7.26 ppm serves as a convenient internal reference.

Dissolution: Gently swirl the vial to ensure the complete dissolution of the sample.
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Transfer: Carefully transfer the solution into the NMR tube using a pipette.

Analysis: Place the NMR tube into the spectrometer's spinner turbine and insert it into the

magnet. Acquire the ¹H and ¹³C NMR spectra according to the instrument's standard

operating procedures. A field strength of 500 MHz or higher is recommended for good signal

dispersion.[3]

¹H NMR Spectral Data
The ¹H NMR spectrum provides information on the number of different types of protons and

their neighboring environments. The bicyclic, strained ring system of pinocarveol results in a

complex but interpretable spectrum.

Diagram: Molecular Structure of trans-Pinocarveol
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Caption: A streamlined workflow for functional group analysis using IR spectroscopy.

Table 3: Characteristic IR Absorption Bands for Pinocarveol [4][5]

Wavenumber (cm⁻¹) Vibration Type Functional Group

~3350 (broad) O-H stretch Alcohol

~3075 =C-H stretch Alkene

~2930-2860 C-H stretch Alkane (sp³)

~1650 C=C stretch Alkene

| ~1080 | C-O stretch | Secondary Alcohol |

Interpretation:
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O-H Stretch: The most prominent feature is a strong, broad absorption band centered around

3350 cm⁻¹. This is the classic signature of the hydroxyl (O-H) group, broadened due to

hydrogen bonding.

C-H Stretches: The bands just below 3000 cm⁻¹ (2930-2860 cm⁻¹) are due to the stretching

of sp³ C-H bonds in the ring and methyl groups. The weaker band around 3075 cm⁻¹ is

characteristic of the sp² C-H bonds of the methylene group.

C=C Stretch: The absorption at approximately 1650 cm⁻¹ confirms the presence of the

carbon-carbon double bond.

C-O Stretch: The strong band around 1080 cm⁻¹ is indicative of the C-O stretching vibration

of the secondary alcohol.

Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation
Mass spectrometry provides the molecular weight of a compound and offers clues to its

structure through analysis of its fragmentation pattern. When coupled with Gas

Chromatography (GC-MS), it is a powerful tool for identifying components in complex mixtures

like essential oils.

Experimental Protocol: GC-MS Analysis
Objective: To determine the molecular weight and fragmentation pattern of pinocarveol.

Methodology:

Sample Preparation: Prepare a dilute solution of pinocarveol (e.g., 100 ppm) in a volatile

solvent like hexane or dichloromethane.

Injection: Inject a small volume (e.g., 1 µL) of the solution into the GC-MS system.

Chromatographic Separation: The sample is vaporized and separated on a capillary column

(e.g., DB-5). The retention time helps in identifying the compound. [6]4. Ionization: As the

compound elutes from the GC column, it enters the mass spectrometer's ion source, where it

is bombarded with high-energy electrons (typically 70 eV), a process known as Electron
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Ionization (EI). [7]5. Mass Analysis: The resulting positively charged ions (the molecular ion

and various fragments) are separated by a mass analyzer (e.g., a quadrupole) based on

their mass-to-charge ratio (m/z).

Mass Spectrum Data
The mass spectrum is a plot of ion abundance versus m/z. For pinocarveol (C₁₀H₁₆O), the

monoisotopic mass is 152.12 Da. [7] Table 4: Key Mass Spectrometry Fragments for

Pinocarveol [7]

m/z Proposed Fragment Relative Intensity

152 [M]⁺ Low

137 [M - CH₃]⁺ Moderate

119 [M - CH₃ - H₂O]⁺ Moderate

109 [M - C₃H₇]⁺ High

93 [C₇H₉]⁺ High

81 [C₆H₉]⁺ High

| 69 | [C₅H₉]⁺ | High |

Interpretation and Fragmentation Pathway:

Molecular Ion ([M]⁺): A peak at m/z 152 corresponds to the intact molecule with one electron

removed. This peak is often weak for alcohols due to facile fragmentation.

Loss of a Methyl Group ([M - CH₃]⁺): The peak at m/z 137 arises from the loss of a methyl

radical (•CH₃) from the gem-dimethyl group.

Loss of Water ([M - H₂O]⁺): Alcohols readily lose a molecule of water, although this peak

may not always be prominent. A subsequent loss of a methyl group gives the fragment at

m/z 119.
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Major Fragments: The base peak and other major fragments (e.g., m/z 109, 93, 81, 69)

result from complex rearrangements and cleavages of the bicyclic ring system, which are

characteristic fingerprints of the pinane skeleton.

Diagram: Simplified Fragmentation Pathway of Pinocarveol in EI-MS
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Caption: Key fragmentation steps for pinocarveol under Electron Ionization (EI).

Conclusion
The synergistic application of NMR, IR, and MS provides a robust and definitive

characterization of pinocarveol. NMR spectroscopy delivers an intricate map of the carbon-

hydrogen framework and its stereochemistry. IR spectroscopy rapidly confirms the presence of

key hydroxyl and alkene functional groups. Finally, mass spectrometry verifies the molecular

weight and reveals a characteristic fragmentation pattern that serves as a molecular fingerprint.

Together, these techniques form the cornerstone of analytical chemistry for natural products,

enabling researchers and industry professionals to ensure the identity, purity, and quality of this

valuable monoterpenoid.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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